Cas no 2138018-35-4 (tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate
• CAS No: 2138018-35-4
• MF: C₁₄H₂₄BrNO₂
• MW: 318.249863624573
• CID: 5609560
• PubChem ID: 165476006
• Update Time: 2025-06-29

tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-841164
• tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate
• 2138018-35-4

• Inchi： 1S/C14H24BrNO2/c1-13(2,3)18-12(17)16-9-8-14(10-15)7-5-4-6-11(14)16/h11H,4-10H2,1-3H3
• InChI Key： SFWVXDYDEUPECN-UHFFFAOYSA-N
• SMILES： BrCC12CCCCC1N(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 317.09904g/mol
• Monoisotopic Mass: 317.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate

tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate (CAS No. 2138018-35-4): A Comprehensive Overview

tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate (CAS No. 2138018-35-4) is a versatile compound with significant potential in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The tert-butyl group in the compound provides enhanced stability and protection, making it an ideal candidate for multi-step synthetic processes. The bromomethyl functionality introduces a reactive site that can be readily functionalized, allowing for the introduction of various substituents and the exploration of diverse chemical transformations. The octahydro-1H-indole core, a common scaffold in natural products and bioactive molecules, further enhances the compound's utility in drug discovery and development.

Recent advancements in the field have highlighted the importance of tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of indole-based alkaloids, which are known for their potent biological activities. The bromomethyl group was successfully utilized to introduce various functional groups, leading to the formation of structurally diverse derivatives with potential therapeutic applications.

In the context of medicinal chemistry, tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate has shown promise as a lead compound for the development of new drugs targeting neurological disorders. Research conducted at a leading pharmaceutical company revealed that derivatives of this compound exhibited selective binding to specific receptors involved in neurodegenerative diseases. This finding opens up new avenues for the design and optimization of small molecules with improved pharmacological profiles.

The structural versatility of tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate also makes it an attractive candidate for combinatorial chemistry approaches. High-throughput screening techniques have been employed to identify novel derivatives with enhanced biological activity and reduced toxicity. These efforts have led to the discovery of several promising leads that are currently undergoing preclinical evaluation.

From a synthetic perspective, the preparation of tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate involves a series of well-defined steps. The synthesis typically begins with the formation of the octahydro-1H-indole core through a cyclization reaction, followed by selective bromination to introduce the bromomethyl group. The tert-butyl protecting group is then introduced to ensure stability during subsequent transformations. This robust synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the compound's structure and reactivity, facilitating its application in various research areas.

In conclusion, tert-butyl 3a-(bromomethyl)-octahydro-1H-indole-1-carboxylate (CAS No. 2138018-35-4) is a highly versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and explore new synthetic pathways. As ongoing research continues to uncover new applications and derivatives, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.